Cas no 920315-57-7 (Benzamide, 4-[(3-amino-1H-indazol-1-yl)methyl]-N-(2-aminophenyl)-)

• Product Name: Benzamide, 4-[(3-amino-1H-indazol-1-yl)methyl]-N-(2-aminophenyl)-
• CAS No: 920315-57-7
• MF: C₂₁H₁₉N₅O
• MW: 357.408463716507
• CID: 757537
• PubChem ID: 59345932
• Update Time: 2025-04-19

Benzamide, 4-[(3-amino-1H-indazol-1-yl)methyl]-N-(2-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(3-amino-1H-indazol-1-yl)methyl]-N-(2-aminophenyl)-
• 4-[(3-aminoindazol-1-yl)methyl]-N-(2-aminophenyl)benzamide
• 4-[(3-Amino-1H-indazol-1-yl)methyl]-N-(2-aminophenyl)benzamide
• 920315-57-7
• 4-((3-amino-1h-indazol-1-yl)methyl)-n-(2-aminophenyl)benzamide
• DTXSID50731594
• SCHEMBL3544353

• Inchi： 1S/C21H19N5O/c22-17-6-2-3-7-18(17)24-21(27)15-11-9-14(10-12-15)13-26-19-8-4-1-5-16(19)20(23)25-26/h1-12H,13,22H2,(H2,23,25)(H,24,27)
• InChI Key： OLSLCMGDZMTRSN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C2C=CC=CC=2C(N)=N1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 357.15896025g/mol
• Monoisotopic Mass: 357.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99Ų